2(5H)-Furanone, 3-[2-[decahydro-6-hydroxy-5-(hydroxymethyl)-5,8a-dimethyl-2-methylene-1-naphthalenyl]ethyl]-

• CAS RN: 4176-97-0; 42895-58-9
• Molecular Formula: C20H30O4
• Molecular Weight: 334.456
• IUPAC Name: 4-[2-[6-hydroxy-5-(hydroxymethyl)-5,8a-dimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]ethyl]-2H-furan-5-one
• InChI: InChI=1S/C20H30O4/c1-13-4-7-16-19(2,10-8-17(22)20(16,3)12-21)15(13)6-5-14-9-11-24-18(14)23/h9,15-17,21-22H,1,4-8,10-12H2,2-3H3
• InChI Key: GVRNTWSGBWPJGS-UHFFFAOYSA-N
• SMILES: CC12CCC(C(C1CCC(=C)C2CCC3=CCOC3=O)(C)CO)O
• solubility: not available

Description

2(5H)-Furanone, 3-[2-[decahydro-6-hydroxy-5-(hydroxymethyl)-5,8a-dimethyl-2-methylene-1-naphthalenyl]ethyl]- is a natural product found in Taiwanofungus camphoratus and Andrographis with data available.

Scientific Research Applications

Structural Analysis and Synthesis

• A study by Quan et al. (2008) examines the structure of a molecule similar to the 2(5H)-Furanone derivative, emphasizing its cyclohexane rings and intramolecular hydrogen bonding, which impact its molecular properties (Quan et al., 2008).
• Tian, Zhang, and Sun (2009) discuss the synthesis of a related furanone, highlighting its significance as a flavor compound and the impact of bases on its synthesis (Tian et al., 2009).

Flavor and Aroma Contribution

• Research indicates that furanones, including the 2(5H)-Furanone derivative, contribute significantly to the flavor profiles of various foods, particularly through the Maillard reaction during cooking or fermentation processes (Slaughter, 1999).

Biochemical and Physiological Roles

• Furanones have been identified as having roles beyond flavoring, such as acting as signal molecules in biological systems, which can have mutagenic and anti-carcinogenic effects (Slaughter, 1999).
• The compound has been implicated in processes like quorum sensing in bacteria, impacting ecological interactions and possibly offering insights into antibacterial strategies (Slaughter, 2007).